![molecular formula C17H18N4O2 B3160379 Ethyl 1-[5-(2,2-dicyanovinyl)-2-pyridinyl]-4-piperidinecarboxylate CAS No. 866040-85-9](/img/structure/B3160379.png)
Ethyl 1-[5-(2,2-dicyanovinyl)-2-pyridinyl]-4-piperidinecarboxylate
Overview
Description
Ethyl 1-[5-(2,2-dicyanovinyl)-2-pyridinyl]-4-piperidinecarboxylate is a chemical compound with the CAS Number: 866040-85-9 . It has a molecular weight of 310.36 and its IUPAC name is ethyl 1-[5-(2,2-dicyanovinyl)-2-pyridinyl]-4-piperidinecarboxylate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C17H18N4O2/c1-2-23-17(22)15-5-7-21(8-6-15)16-4-3-13(12-20-16)9-14(10-18)11-19/h3-4,9,12,15H,2,5-8H2,1H3 . This code provides a detailed description of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a solid . Its molecular formula is C17H18N4O2 .Scientific Research Applications
- Application : Researchers investigate EDP’s behavior in plasma environments, especially its role in controlling plasma stability, confinement, and energy transfer. Understanding its interactions with charged particles is crucial for advancing fusion energy technologies .
- Application : Scientists explore EDP as a potential material for organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and photovoltaic devices. Its electron-accepting nature makes it suitable for charge transport and energy conversion .
- Application : Researchers investigate EDP derivatives for their potential as antiviral, anticancer, or anti-inflammatory agents. By modifying its substituents, they aim to enhance bioavailability and target specificity .
- Application : Scientists explore EDP-based metal complexes for catalysis, sensing, and luminescence. These complexes can serve as building blocks for functional materials with tailored properties .
- Application : Researchers use quantum mechanical calculations to predict EDP’s electronic properties, stability, and reactivity. These insights guide experimental design and interpretation .
- Application : Scientists study EDP’s fate, transport, and potential toxicity. Analyzing its degradation pathways and impact on ecosystems informs environmental risk assessments .
Plasma Physics and Fusion Research
Organic Electronics and Optoelectronics
Medicinal Chemistry and Drug Discovery
Materials Science and Coordination Chemistry
Computational Chemistry and Molecular Modeling
Environmental Chemistry and Toxicology
Safety and Hazards
properties
IUPAC Name |
ethyl 1-[5-(2,2-dicyanoethenyl)pyridin-2-yl]piperidine-4-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O2/c1-2-23-17(22)15-5-7-21(8-6-15)16-4-3-13(12-20-16)9-14(10-18)11-19/h3-4,9,12,15H,2,5-8H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAGKKTHESZELNH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)C2=NC=C(C=C2)C=C(C#N)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101159801 | |
Record name | Ethyl 1-[5-(2,2-dicyanoethenyl)-2-pyridinyl]-4-piperidinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101159801 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
310.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1-[5-(2,2-dicyanovinyl)-2-pyridinyl]-4-piperidinecarboxylate | |
CAS RN |
866040-85-9 | |
Record name | Ethyl 1-[5-(2,2-dicyanoethenyl)-2-pyridinyl]-4-piperidinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=866040-85-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 1-[5-(2,2-dicyanoethenyl)-2-pyridinyl]-4-piperidinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101159801 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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